![molecular formula C20H21BrN4OS B4065024 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-(1-phenylethyl)acetamide](/img/structure/B4065024.png)
2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-(1-phenylethyl)acetamide
Overview
Description
“2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-(1-phenylethyl)acetamide” is a chemical compound with a complex structure. It contains a 1,2,4-triazole ring, which is a class of heterocyclic compounds . The compound also contains a bromophenyl group, an ethyl group, and a phenylethyl group .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of a related compound, (±)-2-{[4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol, was achieved through S-alkylation of 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol in alkaline medium with 2-bromo-1-phenylethanone followed by reduction of the corresponding ketone .
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a 1,2,4-triazole ring, a bromophenyl group, an ethyl group, and a phenylethyl group . The presence of these groups can significantly influence the compound’s physical and chemical properties.
Scientific Research Applications
Heterocyclic Synthesis and Biological Activity
- Triazole derivatives, including those similar to the query compound, have been synthesized and assessed for their biological activities. For example, novel N-aryl/aralkyl derivatives of triazole-containing acetamides have shown enzyme inhibitory potentials against various enzymes, suggesting their potential as bioactive molecules with applications in medicinal chemistry (Riaz et al., 2020).
Antimicrobial Applications
- Compounds with structural features similar to the query, particularly those containing triazole and acetamide groups, have been synthesized and evaluated for their antimicrobial activities. Such studies contribute to the development of new antimicrobial agents that can address the issue of antibiotic resistance (Fahim & Ismael, 2019).
Synthesis Methods
- Research on the synthesis of heterocycles from versatile thioureido-acetamides demonstrates the chemical versatility of acetamide derivatives, providing a foundation for generating various heterocyclic compounds in one-pot cascade reactions with excellent atom economy. This showcases the compound's relevance in synthetic organic chemistry and heterocyclic synthesis (Schmeyers & Kaupp, 2002).
Enzyme Inhibition Studies
- The incorporation of triazole and acetamide moieties in compounds has been associated with enzyme inhibitory activities, highlighting their potential application in drug development and therapeutic agent research. Such compounds have been studied for their inhibitory effects on acetylcholinesterase, butyrylcholinesterase, urease, and α-glucosidase enzymes, providing insights into their potential pharmacological applications (Riaz et al., 2020).
Future Directions
The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential applications, especially given the known biomedical applications of triazoles . Additionally, more studies could be conducted to fully understand its physical and chemical properties, safety, and hazards.
Properties
IUPAC Name |
2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1-phenylethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21BrN4OS/c1-3-25-19(16-9-11-17(21)12-10-16)23-24-20(25)27-13-18(26)22-14(2)15-7-5-4-6-8-15/h4-12,14H,3,13H2,1-2H3,(H,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDYSKWQCNUYINQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC(C)C2=CC=CC=C2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21BrN4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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